8-[(4-ethoxyphenyl)sulfonyl]-1,4-dioxa-8-azaspiro[4.5]decane

• IUPAC Name: 8-(4-ethoxyphenyl)sulfonyl-1,4-dioxa-8-azaspiro[4.5]decane
• InChI: InChI=1S/C15H21NO5S/c1-2-19-13-3-5-14(6-4-13)22(17,18)16-9-7-15(8-10-16)20-11-12-21-15/h3-6H,2,7-12H2,1H3
• InChI Key: GYARKWGDUGSGGN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2CCC3(CC2)OCCO3
• Molecular Formula: C15H21NO5S
• Molecular Weight: 327.4 g/mol

Description

8-[(4-ethoxyphenyl)sulfonyl]-1,4-dioxa-8-azaspiro[4.5]decane is a chemical compound that belongs to the family of spirocyclic compounds. It has been studied for its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of 8-[(4-ethoxyphenyl)sulfonyl]-1,4-dioxa-8-azaspiro[4.5]decane is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in bacterial cell wall biosynthesis and DNA replication in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 8-[(4-ethoxyphenyl)sulfonyl]-1,4-dioxa-8-azaspiro[4.5]decane can cause a decrease in bacterial growth and induce apoptosis in cancer cells. It has also been shown to have low toxicity in normal cells, making it a promising candidate for further studies.

Advantages and Limitations for Lab Experiments

One advantage of using 8-[(4-ethoxyphenyl)sulfonyl]-1,4-dioxa-8-azaspiro[4.5]decane in lab experiments is its broad-spectrum antimicrobial activity. It can be used to study the effects of antimicrobial agents on a range of bacterial strains. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to study its effects on specific biochemical pathways.

Future Directions

There are several future directions for the study of 8-[(4-ethoxyphenyl)sulfonyl]-1,4-dioxa-8-azaspiro[4.5]decane. One direction is to study its potential use as an anticancer agent in clinical trials. Another direction is to investigate its mechanism of action and identify specific biochemical pathways that it targets. Additionally, further studies could be conducted to optimize the synthesis method and improve the yield of the compound.

Scientific Research Applications

8-[(4-ethoxyphenyl)sulfonyl]-1,4-dioxa-8-azaspiro[4.5]decane has been studied for its potential use in various scientific research applications. It has been shown to have antimicrobial activity against a range of bacterial strains, including Staphylococcus aureus and Escherichia coli. It has also been studied for its potential use as an anticancer agent, with promising results in preclinical studies.